Dibenzofuran, dibromohexachloro-

• CAS RN: 109302-39-8
• Molecular Formula: C12H12Br2Cl6O-8
• Molecular Weight: 544.7 g/mol
• IUPAC Name: 4a,5a,9a,9b-tetrahydrodibenzofuran;dibromide;hexachloride
• InChI: InChI=1S/C12H12O.2BrH.6ClH/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11;;;;;;;;/h1-12H;8*1H/p-8
• InChI Key: OBLLJPIBKWMTRF-UHFFFAOYSA-N
• SMILES: C1=CC2C3C=CC=CC3OC2C=C1.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Br-].[Br-]
• synonyms: Dibromohexachlorodibenzofuran

Description

Dibenzofuran, dibromohexachloro- is a chemical compound that belongs to the family of polychlorinated dibenzofurans (PCDFs). PCDFs are highly toxic and persistent environmental pollutants that are produced as byproducts of various industrial processes. Dibenzofuran, dibromohexachloro- is a particularly hazardous PCDF due to its high toxicity and potential for bioaccumulation in the environment. In

Mechanism Of Action

Dibenzofuran, dibromohexachloro- is a potent toxicant that can cause a wide range of adverse health effects. The compound's mechanism of action involves the disruption of cellular processes and the induction of oxidative stress. Dibenzofuran, dibromohexachloro- can also interfere with hormone signaling pathways and cause DNA damage.

Biochemical And Physiological Effects

Dibenzofuran, dibromohexachloro- can cause a range of biochemical and physiological effects, including liver damage, immune system suppression, and developmental toxicity. The compound can also accumulate in the body's fat tissues and cause long-term health effects.

Advantages And Limitations For Lab Experiments

Dibenzofuran, dibromohexachloro- is a useful tool for researchers studying the toxicity of Dibenzofuran, dibromohexachloro- and their effects on biological systems. However, the compound's high toxicity and potential for bioaccumulation make it challenging to use in lab experiments. Researchers must take careful precautions to ensure the safety of their experiments and minimize the risk of exposure.

Future Directions

There is still much to learn about the toxicity and environmental impact of dibenzofuran, dibromohexachloro-. Future research should focus on developing new methods for synthesizing the compound and improving our understanding of its mechanism of action. Researchers should also investigate the potential health effects of long-term exposure to dibenzofuran, dibromohexachloro- and its effects on the environment.
Conclusion:
Dibenzofuran, dibromohexachloro- is a highly toxic and persistent environmental pollutant that has been the subject of extensive scientific research. The compound's mechanism of action, biochemical and physiological effects, and potential applications in various fields have been studied in depth. However, there is still much to learn about the long-term health effects of exposure to dibenzofuran, dibromohexachloro-. Future research should focus on developing new methods for synthesizing the compound and improving our understanding of its environmental impact.

Synthesis Methods

Dibenzofuran, dibromohexachloro- is typically synthesized through the reaction of hexachlorobenzene with copper and bromine. This process produces a mixture of Dibenzofuran, dibromohexachloro-, including dibenzofuran, dibromohexachloro-. The synthesis method is complex and requires careful control of reaction conditions to ensure the production of a pure product.

Scientific Research Applications

Dibenzofuran, dibromohexachloro- has been the subject of extensive scientific research due to its toxicity and potential environmental impact. Researchers have investigated the compound's mechanism of action, biochemical and physiological effects, and potential applications in various fields.